Cas no 66487-95-4 (Dimethyl fumarate-d)

• Product Name: Dimethyl fumarate-d
• CAS No: 66487-95-4
• MF: C₆H₈O₄
• MW: 150.162292480469
• CID: 4556838
• PubChem ID: 75203543
• Update Time: 2025-06-08

Dimethyl fumarate-d Chemical and Physical Properties

Names and Identifiers

• DMF D6
• Dimethyl fumarate d6
• Dimethyl-d6 Fumarate
• Dimethyl Fumarate D6Q: What is Dimethyl Fumarate D6 Q: What is the CAS Number of Dimethyl Fumarate D6 Q: What is the storage condition of Dimethyl Fumarate D6 Q: What are the applications of Dimethyl Fumarate D6
• Dimethyl fumarate-d
• 66487-95-4
• CS-0112505
• Q63409389
• G14602
• 1ST2537D6
• AKOS040732984
• Dimethyl fumarate-d6
• MS-22845
• bis(trideuteriomethyl) (E)-but-2-enedioate
• DA-62897
• HY-17363S
• FUMARIC ACID DIMETHYL ESTER (1,1,1,8,8,8-D6)

• Inchi： 1S/C6H8O4/c1-9-5(7)3-4-6(8)10-2/h3-4H,1-2H3/b4-3+/i1D,2D3,3D,4D
• InChI Key： LDCRTTXIJACKKU-DFCWQWCJSA-N
• SMILES： C(OC([2H])([2H])[2H])(=O)/C(/[2H])=C(\[2H])/C(OC[2H])=O

Computed Properties

• Exact Mass: 150.07991921g/mol
• Monoisotopic Mass: 150.07991921g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Dimethyl fumarate-d

Comprehensive Guide to Dimethyl fumarate-d (CAS No. 66487-95-4): Properties, Applications, and Research Insights

Dimethyl fumarate-d (CAS No. 66487-95-4), a deuterated analog of dimethyl fumarate, has garnered significant attention in pharmaceutical and biochemical research due to its unique isotopic labeling and potential therapeutic applications. This compound, often referred to as deuterated dimethyl fumarate or DMF-d, is increasingly used in metabolic studies, drug development, and NMR spectroscopy. Its molecular structure, featuring deuterium atoms replacing hydrogen, enhances stability and provides distinct advantages in tracing metabolic pathways.

The growing interest in deuterated compounds like Dimethyl fumarate-d stems from their ability to improve pharmacokinetic properties, such as prolonged half-life and reduced toxicity. Researchers are exploring its role in neurodegenerative diseases, autoimmune disorders, and cancer therapy, aligning with current trends in precision medicine and personalized therapeutics. A common question among scientists is: "How does deuterium incorporation affect the bioavailability of dimethyl fumarate?" Studies suggest that deuterium’s kinetic isotope effect can modulate drug metabolism, making DMF-d a valuable tool for optimizing drug formulations.

From a synthetic chemistry perspective, CAS No. 66487-95-4 represents a high-purity reference standard for analytical laboratories. Its applications extend to isotope dilution mass spectrometry (IDMS) and stable isotope labeling, where accuracy is critical. The compound’s stability under physiological conditions also makes it suitable for in vivo studies, addressing another frequent query: "Can deuterated analogs improve clinical trial outcomes?" Early-phase trials leveraging deuterium’s properties show promise in reducing dosing frequency and side effects.

In the context of green chemistry, Dimethyl fumarate-d exemplifies the shift toward sustainable drug design. Its synthesis often involves deuterium exchange reactions, minimizing waste compared to traditional methods. Furthermore, the demand for labeled compounds in proteomics and metabolomics underscores its relevance in omics technologies, a hotspot in biomedical research. Keywords like "deuterated DMF pharmacokinetics" and "CAS 66487-95-4 applications" frequently appear in academic searches, reflecting its multidisciplinary utility.

To summarize, Dimethyl fumarate-d (CAS No. 66487-95-4) bridges gaps between chemistry, pharmacology, and diagnostics. Its role in advancing deuterated drug development and isotopic tracing positions it as a compound of enduring scientific value. As research evolves, so too will its applications—answering pressing questions about drug efficacy and safety in modern medicine.